Bromfenac N-|A-D-Glucoside
Bromfenac N-|A-D-Glucoside
Brand Name:
Vulcanchem
CAS No.:
212266-82-5
VCID:
VC0132932
InChI:
InChI=1S/C21H22BrNO8/c22-12-6-4-10(5-7-12)17(27)13-3-1-2-11(8-15(25)26)16(13)23-21-20(30)19(29)18(28)14(9-24)31-21/h1-7,14,18-21,23-24,28-30H,8-9H2,(H,25,26)/t14-,18-,19+,20-,21-/m1/s1
SMILES:
C1=CC(=C(C(=C1)C(=O)C2=CC=C(C=C2)Br)NC3C(C(C(C(O3)CO)O)O)O)CC(=O)O
Molecular Formula:
C21H22BrNO8
Molecular Weight:
496.31
Bromfenac N-|A-D-Glucoside
CAS No.: 212266-82-5
Cat. No.: VC0132932
Molecular Formula: C21H22BrNO8
Molecular Weight: 496.31
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 212266-82-5 |
|---|---|
| Molecular Formula | C21H22BrNO8 |
| Molecular Weight | 496.31 |
| IUPAC Name | 2-[3-(4-bromobenzoyl)-2-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]phenyl]acetic acid |
| Standard InChI | InChI=1S/C21H22BrNO8/c22-12-6-4-10(5-7-12)17(27)13-3-1-2-11(8-15(25)26)16(13)23-21-20(30)19(29)18(28)14(9-24)31-21/h1-7,14,18-21,23-24,28-30H,8-9H2,(H,25,26)/t14-,18-,19+,20-,21-/m1/s1 |
| Standard InChI Key | MYPFOYDRLGWLCK-LNCSSOGTSA-N |
| SMILES | C1=CC(=C(C(=C1)C(=O)C2=CC=C(C=C2)Br)NC3C(C(C(C(O3)CO)O)O)O)CC(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator